(5-{1-benzyl-3-[(1-methylpiperidin-4-yl)methyl]-1H-1,2,4-triazol-5-yl}-2-furyl)methanol

• IUPAC Name: [5-[2-benzyl-5-[(1-methylpiperidin-4-yl)methyl]-1,2,4-triazol-3-yl]furan-2-yl]methanol
• InChI: InChI=1S/C21H26N4O2/c1-24-11-9-16(10-12-24)13-20-22-21(19-8-7-18(15-26)27-19)25(23-20)14-17-5-3-2-4-6-17/h2-8,16,26H,9-15H2,1H3
• InChI Key: FOXSFZJNYGRIHW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CC2=NN(C(=N2)C3=CC=C(O3)CO)CC4=CC=CC=C4
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds like "(5-{1-benzyl-3-[(1-methylpiperidin-4-yl)methyl]-1H-1,2,4-triazol-5-yl}-2-furyl)methanol" involves multi-step chemical processes. A notable example in the realm of similar compounds is the novel three-step synthesis of 4-substituted-(1-benzylpiperazin-2-yl)methanols from the methyl ester of the amino acid (S)-serine, which utilizes diastereomeric oxazolidine derivatives as key intermediates (Beduerftig, Weigl, & Wünsch, 2001).

Molecular Structure Analysis

The molecular structure of compounds in this category often exhibits a high degree of complexity and intricacy. X-ray diffraction crystallography plays a crucial role in determining these structures, providing detailed insights into the molecular conformation and packing. For instance, the structure of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol was established using NMR, IR, MS spectra, and X-ray diffraction crystallography (Dong & Huo, 2009).

Chemical Reactions and Properties

The chemical behavior of such compounds can be influenced by various factors, including the presence of functional groups and the molecular framework. For example, a new tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand has been prepared and shown to form a stable complex with CuCl, which catalyzes the Huisgen 1,3-dipolar cycloaddition on water or under neat conditions, showcasing the compound's reactivity and potential as a catalyst (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are key to understanding the behavior of these compounds under various conditions. The crystal structure and solvate formation, as seen in compounds like 1,3-bis(2-ethoxyphenyl)triazene methanol 0.33-solvate, are examples of how physical properties can be characterized and analyzed (Rofouei, Melardi, Salemi, & Attar Gharamaleki, 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for the application and manipulation of these compounds. Studies on compounds like "1,3-Bis(2-ethoxyphenyl)triazene methanol 0.33-solvate" provide insights into intermolecular interactions, such as hydrogen bonding and weak C—H⋯π interactions, which are significant for understanding the chemical behavior of similar complex molecules (Rofouei, Melardi, Salemi, & Attar Gharamaleki, 2009).